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Compound of Interest

Compound Name: 2-cyanoacetic acid

Cat. No.: B13440836

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Applikationshinweise bieten eine detaillierte Ubersicht und experimentelle Protokolle fiir
die Synthese von 2-Aminothiophen-3-carbonsauren mittels der Gewald-Reaktion, bei der 2-
Cyanessigsaure als aktive Methylenkomponente eingesetzt wird. Die Gewald-Reaktion ist eine
vielseitige und effiziente Mehrkomponentenreaktion zur Herstellung hochsubstituierter 2-
Aminothiophene, die wichtige Bausteine in der medizinischen Chemie und den
Materialwissenschaften darstellen. Thiophen-Derivate sind in zahlreichen pharmazeutischen
Wirkstoffen zu finden und weisen ein breites Spektrum an biologischen Aktivitaten auf, darunter
entzindungshemmende, antimikrobielle und krebshemmende Eigenschaften.

Reaktionsprinzip: Die Gewald-Dreikomponenten-
Reaktion

Die Synthese von 2-Aminothiophen-3-carbonsauren nach der Gewald-Methode ist eine
Eintopfreaktion, bei der ein Keton oder Aldehyd (Substrat), 2-Cyanessigsaure (aktive
Methylenkomponente) und elementarer Schwefel in Gegenwart einer organischen Base
kondensiert werden.[1][2]

Der anerkannte Mechanismus beginnt mit einer Knoevenagel-Kondensation zwischen der
Carbonylverbindung und der 2-Cyanessigsaure, die durch die Base katalysiert wird und ein
a,B-ungesattigtes Nitril-Zwischenprodukt (Alkylidencyanessigséaure) bildet.[1][2] Im n&chsten
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Schritt erfolgt eine Michael-Addition des Schwefels an die Doppelbindung. Der genaue

Mechanismus der Schwefeladdition ist noch nicht vollstandig gekléart.[2][3] AnschlieRend flhrt

ein intramolekularer Ringschluss mit anschlieBender Tautomerisierung zum gewinschten 2-

Aminothiophen-Produkt.[1][2] Die Verwendung von Mikrowellenbestrahlung kann die

Reaktionszeiten erheblich verkirzen und die Ausbeuten verbessern.[1]

Daten zur Reaktion: Bedingungen und Ausbheuten

Die folgende Tabelle fasst reprasentative quantitative Daten fur die Gewald-Reaktion mit

verschiedenen Ketonen und aktiven Methylen-Nitriles zusammen, um die Anwendbarkeit der

Methode zu veranschaulichen. Die Bedingungen kdnnen je nach Substrat variieren.

Aktives .
Keton/Ald Ldsungs Temperat . Ausbeute
Methylen- Base . Zeit
ehyd . mittel ur (°C) (%)
Nitril
Cyclohexa Ethylcyano ]
Morpholin Ethanol Ruckfluss 1-15h 92
non acetat
Cyclopenta  Ethylcyano )
Morpholin Ethanol Ruckfluss 1-15h 90
non acetat
Ethylcyano )
Aceton Morpholin Ethanol Rickfluss 1-15h 85
acetat
4-
Methylcycl Malononitril  L-Prolin DMF 60 15h 84
ohexanon
Acetophen Ethylcyano )
Morpholin - (Ofen) 120 1h 43
on acetat
4- -
) Ethylcyano ) ]
Nitroacetop (Mikrowelle  Ethanol 120 46 min -
acetat
henon )
Cyclohepta  Ethylcyano )
Morpholin Ethanol Ruckfluss 1-15h 88
non acetat
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Hinweis: Die Daten sind aus verschiedenen Literaturquellen entnommen, die &hnliche Gewald-
Reaktionen beschreiben. Die Ausbeuten fir Reaktionen mit 2-Cyanessigsaure kdbnnen
abweichen.

Experimentelle Protokolle
Allgemeines Protokoll fiir die Synthese von 2-
Aminothiophen-3-carbonsauren

Dieses Protokoll beschreibt ein allgemeines Verfahren fir die Gewald-Reaktion unter
Verwendung von Cyclohexanon und 2-Cyanessigsaure als reprasentative
Ausgangsmaterialien.

Materialien:

Cyclohexanon

e 2-Cyanessigsaure

o Elementarer Schwefel (Pulver)

e Morpholin (oder eine andere geeignete Base wie Triethylamin)

o Ethanol (oder ein anderes geeignetes Losungsmittel wie DMF)

e Salzsaure (verdunnt, z. B. 2 M)

» Destilliertes Wasser

» Standard-Laborausrustung (Rundkolben, Rickflusskihler, Magnetrihrer, Heizplatte, etc.)
Verfahren:

 In einem geeigneten Rundkolben, der mit einem Ruckflusskihler und einem Magnetrihrer
ausgestattet ist, wird eine Mischung aus Cyclohexanon (1,0 Ag.), 2-Cyanessigsaure (1,0
Aq.) und elementarem Schwefel (1,1 Ag.) in Ethanol suspendiert.
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e Unter Riihren wird langsam Morpholin (1,5 Aq.) zu der Suspension gegeben. Die Zugabe
der Base ist oft exotherm.

» Die Reaktionsmischung wird fur 2-4 Stunden unter Ruckfluss erhitzt. Der Fortschritt der
Reaktion kann mittels Dinnschichtchromatographie (DC) verfolgt werden.

» Nach Abschluss der Reaktion lasst man die Mischung auf Raumtemperatur abkuhlen.
e Das Losungsmittel wird unter reduziertem Druck am Rotationsverdampfer entfernt.

e Der verbleibende Ruckstand wird in Wasser aufgenommen und durch Zugabe von
verdunnter Salzséure vorsichtig angesauert, bis ein pH-Wert von ca. 3-4 erreicht ist, um das
Carbonsaureprodukt auszufallen.

o Der entstandene Niederschlag wird durch Filtration abgetrennt, griindlich mit kaltem Wasser
gewaschen, um Salze zu entfernen, und anschliel3end an der Luft oder im Vakuum
getrocknet.

o Bei Bedarf kann das Rohprodukt durch Umkristallisation aus einem geeigneten
Lésungsmittel (z. B. Ethanol/Wasser-Mischung) weiter gereinigt werden.

» Das Endprodukt sollte mittels geeigneter analytischer Techniken (*H-NMR, 3C-NMR, MS, IR)
charakterisiert werden.

Protokoll fiir die Mikrowellen-assistierte Synthese

Die Mikrowellensynthese bietet eine schnelle Alternative zur konventionellen Heizmethode.
Verfahren:

e In einem 5-10-mL-Mikrowellenreaktionsgefald werden das Keton (1,0 mmol), 2-
Cyanessigsaure (1,0 mmol), elementarer Schwefel (1,1 mmol) und Morpholin (1,5 mmol) in
3-5 mL Ethanol gegeben.

» Das Gefal3 wird versiegelt und in den Mikrowellenreaktor gestellt.

e Die Mischung wird fur 10-30 Minuten bei einer Temperatur von 100-120 °C bestrahlt.
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e Nach dem Abkuhlen wird die Reaktion wie im allgemeinen Protokoll (Schritte 5-9)
aufgearbeitet.

Visualisierungen

Die folgenden Diagramme illustrieren den Reaktionsmechanismus und den allgemeinen
Arbeitsablauf.
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Mechanismus der Gewald-Reaktion

Keton/Aldehyd + 2-Cyanessigsaure
+ Schwefel (S8) + Base

l

Knoevenagel-Kondensation

l

a,B-ungesattigtes Nitril
(Alkylidencyanessigsaure)

l

Michael-Addition von Schwefel

l

Thiolat-Zwischenstufe

:

Intramolekularer
Ringschluss

l

Thiophen-Intermediat

l

Tautomerisierung

2-Aminothiophen-3-carbonsaure

Click to download full resolution via product page

Abbildung 1: Postulierter Mechanismus der Gewald-Reaktion.
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Allgemeiner Experimenteller Arbeitsablauf

Reagenzien mischen:
Keton, Cyanessigsaure,
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Reaktion durchfiihren
(Ruckfluss oder Mikrowelle)

:

Reaktionsverfolgung
(z.B. mittels DC)

Reaktion
ollstandig

Aufarbeitung:
Losungsmittel entfernen

\

Ansauern mit verd. HCI

:

Produktisolierung
(Filtration & Waschen)

'

Reinigung
(Umkristallisation)

Charakterisierung
(NMR, MS, etc.)
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Abbildung 2: Allgemeiner Arbeitsablauf fir die Thiophensynthese.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b13440836?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Gewald_reaction
https://de.wikipedia.org/wiki/Gewald-Reaktion
https://www.youtube.com/watch?v=VseT7b57Xwc
https://www.benchchem.com/product/b13440836#gewald-reaction-of-2-cyanoacetic-acid-for-thiophene-synthesis
https://www.benchchem.com/product/b13440836#gewald-reaction-of-2-cyanoacetic-acid-for-thiophene-synthesis
https://www.benchchem.com/product/b13440836#gewald-reaction-of-2-cyanoacetic-acid-for-thiophene-synthesis
https://www.benchchem.com/product/b13440836#gewald-reaction-of-2-cyanoacetic-acid-for-thiophene-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13440836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

